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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

Cat. No.: B15548413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of
Benzyltrimethylammonium tribromide (BTMA-Br3). It includes key physical and chemical
properties, available data on its thermal behavior, detailed experimental protocols for thermal
analysis, and essential safety information. This document is intended to be a valuable resource
for professionals working with this compound in research and development settings.

Introduction

Benzyltrimethylammonium tribromide is a quaternary ammonium salt that serves as a
versatile and effective brominating and oxidizing agent in organic synthesis.[1] Its solid,
crystalline nature makes it a safer and more manageable alternative to liquid bromine.[1]
Understanding the thermal stability of this reagent is crucial for its safe handling, storage, and
application in various chemical processes, particularly those conducted at elevated
temperatures. This guide summarizes the current knowledge on the thermal properties of
Benzyltrimethylammonium tribromide.

Physical and Chemical Properties

Benzyltrimethylammonium tribromide is a yellow-orange crystalline solid.[2] Key
identification and property data are summarized in the table below.
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Property Value Reference
Molecular Formula C1o0H16BrsN [2]
Molecular Weight 389.95 g/mol [2]

CAS Number 111865-47-5 [3]
Appearance Yellow-orange crystalline 2]

powder

Melting Point 97 - 104 °C (206.6 - 219.2°F)  [2]
Solubility No data available

- Stable under normal
Stability N ) N [2]
conditions; light-sensitive.

Thermal Stability
Melting Point

The melting point of Benzyltrimethylammonium tribromide is consistently reported in the
range of 97 °C to 104 °C.[2] This is a key parameter for determining the upper-temperature
limit for its handling and storage in solid form.

Thermal Decomposition

Specific thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data
detailing the exact decomposition temperature of pure Benzyltrimethylammonium tribromide
is not readily available in the reviewed literature. Safety data sheets indicate that the
decomposition temperature has not been determined.[2] However, it is known that thermal
decomposition can occur, leading to the release of hazardous substances.[4]

For a related compound, Benzyltrimethylammonium montmorillonite, the DTG (Derivative
Thermogravimetry) peak, indicating the maximum rate of decomposition, was observed at 313
°C.[2] While not directly applicable to the pure compound, this suggests that the
benzyltrimethylammonium cation has a degree of thermal stability. Other quaternary
ammonium tribromides have been noted to be stable up to 200°C.
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Upon decomposition, Benzyltrimethylammonium tribromide is expected to release irritating
gases and vapors, including:

Nitrogen oxides (NOx)[2]

Carbon monoxide (CO)[2]

Carbon dioxide (C0O2)[2]

Hydrogen halides (such as HBr)[2]

The potential thermal decomposition pathway is illustrated in the diagram below.
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Caption: Potential thermal decomposition pathway of Benzyltrimethylammonium tribromide.

Experimental Protocols

To accurately determine the thermal stability of Benzyltrimethylammonium tribromide,
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the
recommended techniques.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a
controlled atmosphere. This technique is ideal for determining the decomposition temperature
and observing weight loss due to the release of volatile products.

Methodology:

e Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to
the manufacturer's specifications.

e Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of
Benzyltrimethylammonium tribromide into a clean, inert TGA pan (e.g., platinum or
alumina).

o Experimental Conditions:

o Atmosphere: Purge the furnace with an inert gas, such as nitrogen or argon, at a constant
flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

o Temperature Program: Heat the sample from ambient temperature to a final temperature
(e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

o Data Analysis: Record the mass of the sample as a function of temperature. The resulting
TGA curve will show the onset temperature of decomposition, the temperature of maximum
decomposition rate (from the derivative of the TGA curve, DTG), and the total mass loss.

Differential Scanning Calorimetry (DSC)
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DSC measures the difference in heat flow between a sample and a reference as a function of
temperature. It is used to determine the melting point, enthalpy of fusion, and to detect any
exothermic or endothermic events associated with decomposition.

Methodology:

 Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using
standard reference materials (e.g., indium).

o Sample Preparation: Accurately weigh a small sample (typically 2-5 mg) of
Benzyltrimethylammonium tribromide into a DSC pan (e.g., aluminum). Seal the pan
hermetically to contain any evolved gases during initial heating stages.

o Experimental Conditions:

o Atmosphere: Use an inert atmosphere, such as nitrogen, with a constant purge rate (e.g.,
20-50 mL/min).

o Temperature Program:

» Heat the sample from ambient temperature to just above its melting point (e.g., 120 °C)
at a controlled rate (e.g., 10 °C/min) to observe the melting transition.

» Cool the sample back to ambient temperature.

» Reheat the sample to a higher temperature (e.g., 400 °C) to observe any decomposition

events.

o Data Analysis: The DSC thermogram will show an endothermic peak corresponding to
melting and potentially exothermic peaks associated with decomposition. The peak
temperature and the area under the peak provide information about the transition
temperature and enthalpy change, respectively.
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Caption: Experimental workflow for thermal stability assessment.
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Safety Information

Benzyltrimethylammonium tribromide should be handled with care, following standard
laboratory safety procedures.

« Handling: Avoid contact with skin and eyes. Do not breathe dust. Use in a well-ventilated
area.[4]

o Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed and
protected from light.[2]

¢ Incompatibilities: Avoid contact with strong oxidizing agents.[2]

o Decomposition: As mentioned, thermal decomposition can produce hazardous gases.[2]
Ensure adequate ventilation or use appropriate engineering controls when heating this
compound.

This guide provides a summary of the available information on the thermal stability of
Benzyltrimethylammonium tribromide. For critical applications, it is highly recommended to
perform experimental thermal analysis as outlined in the protocols above to obtain precise data
for specific batches and conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15548413#thermal-stability-of-
benzyltrimethylammonium-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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